2-((4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-phenylthiazole

• IUPAC Name: 2-[[4-(5-fluoro-2-methoxyphenyl)sulfonylpiperazin-1-yl]methyl]-4-phenyl-1,3-thiazole
• InChI: InChI=1S/C21H22FN3O3S2/c1-28-19-8-7-17(22)13-20(19)30(26,27)25-11-9-24(10-12-25)14-21-23-18(15-29-21)16-5-3-2-4-6-16/h2-8,13,15H,9-12,14H2,1H3
• InChI Key: XQNGDZVBYGDJER-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)CC3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C21H22FN3O3S2
• Molecular Weight: 447.6 g/mol

Description

2-((4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-phenylthiazole is a useful research compound. Its molecular formula is C21H22FN3O3S2 and its molecular weight is 447.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound 2-((4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-4-phenylthiazole can be used in the synthesis of novel antimicrobial agents. For example, Bektaş et al. (2010) synthesized a series of derivatives that were evaluated for their antimicrobial activities, showing good to moderate activities against test microorganisms (Bektaş et al., 2010).

Antioxidant Properties

The antioxidant properties of related compounds containing a 4´-(substituted phenyl)piperazin-1´-yl moiety were investigated by Malík et al. (2017). These compounds were evaluated in vitro and showed promising results compared to standard drugs, highlighting the importance of the fluorine and methoxy groups in enhancing antioxidant activity (Malík et al., 2017).

5-HT7 Receptor Antagonists

Compounds with a similar structural framework have been prepared and evaluated as 5-HT(7) receptor antagonists, indicating potential applications in neurological research and therapy. Yoon et al. (2008) synthesized derivatives that showed significant activity, suggesting the therapeutic potential of such structures in treating neurological disorders (Yoon et al., 2008).

Antiproliferative Agents

Derivatives bearing a dithiocarbamate moiety linked to a substituted piperazine were designed and showed promising antiproliferative activity against various cancer cell lines, as reported by Fu et al. (2017). This suggests the potential of such compounds in the development of new anticancer drugs (Fu et al., 2017).

Antiviral and Antimicrobial Activities

Reddy et al. (2013) synthesized new derivatives of piperazine doped with Febuxostat, showing significant antiviral and antimicrobial activities. These findings demonstrate the versatility of piperazine derivatives in creating effective agents against a wide range of pathogens (Reddy et al., 2013).